N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-2,4-dimethylbenzamide

• IUPAC Name: N-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]-2,4-dimethylbenzamide
• InChI: InChI=1S/C17H24N6O/c1-11-7-8-13(12(2)9-11)15(24)18-10-14-19-16(22(3)4)21-17(20-14)23(5)6/h7-9H,10H2,1-6H3,(H,18,24)
• InChI Key: GPKXSTFKNUEAMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NCC2=NC(=NC(=N2)N(C)C)N(C)C)C
• Molecular Formula: C17H24N6O
• Molecular Weight: 328.4 g/mol

Description

N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-2,4-dimethylbenzamide (N-DMTB) is a synthetic organic compound that belongs to the class of triazine derivatives. It is a colorless, crystalline solid that is soluble in water and other organic solvents. N-DMTB has a wide range of applications in scientific research, including as an intermediate in the synthesis of pharmaceuticals, a catalyst in organic synthesis, and a reagent in biochemistry experiments.

Mechanism of Action

The mechanism of action of N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-2,4-dimethylbenzamide is not yet fully understood. However, it is known that it is able to interact with both polar and non-polar molecules. It is believed that this interaction allows this compound to bind to various molecules and affect their properties.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In laboratory studies, it has been shown to inhibit the growth of certain bacteria and fungi. It has also been shown to have an anti-inflammatory effect in human cells and to have a protective effect against oxidative damage.

Advantages and Limitations for Lab Experiments

The main advantage of using N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-2,4-dimethylbenzamide in laboratory experiments is its low toxicity. It is also relatively easy to synthesize and has a wide range of applications. However, it is important to note that this compound has not been extensively studied and its effects on humans and other organisms are not yet fully understood.

Future Directions

There are many potential future directions for research on N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-2,4-dimethylbenzamide. These include further investigation into its mechanism of action and its biochemical and physiological effects. Additionally, further studies could be conducted to evaluate the safety and efficacy of this compound in various applications. Other potential future directions include the development of new synthesis methods for this compound and the investigation of its potential use as a therapeutic agent.

Synthesis Methods

N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-2,4-dimethylbenzamide can be synthesized from 4,6-dimethyl-1,3,5-triazine-2-thiol (DMTT) and 2,4-dimethylbenzamide (DMBA) in the presence of a base, such as sodium hydroxide. The reaction proceeds in two steps. First, the thiol group of DMTT is deprotonated by the base to form the anion. This anion then reacts with DMBA to form the desired product, this compound.

Scientific Research Applications

N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-2,4-dimethylbenzamide has been used in a variety of scientific research applications. It has been used as an intermediate in the synthesis of pharmaceuticals, as a catalyst in organic synthesis, and as a reagent in biochemistry experiments. It has also been used in the synthesis of other organic compounds, such as pyridines, and as a fluorescent dye.